Cas no 65427-75-0 (4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole)

4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole structure
65427-75-0 structure
Product name:4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
CAS No:65427-75-0
MF:C17H17N5O3
MW:339.34858
CID:1698737
PubChem ID:47630

4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
    • 4-[4-(3-Methylphenyl)-1-piperazinyl]-7-nitrobenzofurazane
    • 7-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
    • 4-(4-(3-Methylphenyl)-1-piperazinyl)-7-nitrobenzofurazan
    • BFZ 12
    • Benzofurazan, 4-(4-(m-tolyl)-1-piperazinyl)-7-nitro-
    • 65427-75-0
    • DTXSID80215751
    • Benzofurazan, 7-nitro-4-(4-(m-tolyl)-1-piperazinyl)-
    • BENZOFURAZAN, 4-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-7-NITRO-
    • Inchi: InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)14-5-6-15(22(23)24)17-16(14)18-25-19-17/h2-6,11H,7-10H2,1H3
    • InChI Key: WWRLPTRGFIANPG-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=CC=C(C4=NON=C34)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 339.13331
  • Monoisotopic Mass: 339.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • PSA: 88.54

4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Related Literature

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.